4-Bromo-5-chloro-2-methylbenzenesulfonyl chloride
Overview
Description
4-Bromo-5-chloro-2-methylbenzenesulfonyl chloride is a chemical compound with the molecular formula C7H5BrCl2O2S . It has an average mass of 303.988 Da and a monoisotopic mass of 301.857056 Da . This product is not intended for human or veterinary use and is typically used for research purposes.
Molecular Structure Analysis
The molecular structure of this compound consists of 7 carbon atoms, 5 hydrogen atoms, 1 bromine atom, 2 chlorine atoms, 2 oxygen atoms, and 1 sulfur atom .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound include its molecular formula (C7H5BrCl2O2S), molecular weight (303.99), and its physical state . Unfortunately, specific details such as melting point, boiling point, and density were not found in the available resources.Scientific Research Applications
4-Bromo-5-chloro-2-methylbenzenesulfonyl chloride is used in a variety of scientific research applications. It is used in the synthesis of pharmaceuticals, such as anti-inflammatory drugs, antibiotics, and antifungal agents. It is also used in the study of biochemical and physiological effects, as it can be used to study the effects of certain compounds on enzymes, receptors, and other biological systems. This compound is also used in the synthesis of organometallic compounds, which are important in the study of catalytic reactions.
Mechanism of Action
The mechanism of action of 4-Bromo-5-chloro-2-methylbenzenesulfonyl chloride is not fully understood. However, it is believed to act as an electrophile, which is a type of molecule that can react with other molecules to form new compounds. This compound can react with nucleophiles, which are molecules that are attracted to and react with electrophiles. This reaction forms a covalent bond between the two molecules, which can then be used to form new compounds.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not fully understood. However, it is believed to have some effects on enzymes and receptors in the body. Studies have shown that this compound can affect the activity of enzymes involved in the metabolism of drugs, as well as the activity of receptors involved in the action of drugs. It is also believed to have some effects on the expression of genes, as it has been shown to affect the expression of certain genes in a cell culture.
Advantages and Limitations for Lab Experiments
4-Bromo-5-chloro-2-methylbenzenesulfonyl chloride has several advantages for lab experiments. It is relatively inexpensive, and it is easy to obtain. It is also stable, and it can be stored for long periods of time without any significant degradation. The main limitation of this compound is that it is toxic, and it should be handled with caution.
Future Directions
There are several potential future directions for research involving 4-Bromo-5-chloro-2-methylbenzenesulfonyl chloride. One potential direction is to further study the biochemical and physiological effects of this compound, in order to gain a better understanding of how it affects the body. Another potential direction is to study the effects of this compound on the expression of genes, in order to gain a better understanding of how it affects gene expression. Additionally, further research could be done to investigate the potential use of this compound in the synthesis of pharmaceuticals, in order to develop new drugs. Finally, research could be done to investigate the potential use of this compound in the synthesis of organometallic compounds, in order to develop new catalysts.
Safety and Hazards
properties
IUPAC Name |
4-bromo-5-chloro-2-methylbenzenesulfonyl chloride |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H5BrCl2O2S/c1-4-2-5(8)6(9)3-7(4)13(10,11)12/h2-3H,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AJQBBVFQJBVCJS-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1S(=O)(=O)Cl)Cl)Br |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H5BrCl2O2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID501233495 |
Source
|
| Record name | 4-Bromo-5-chloro-2-methylbenzenesulfonyl chloride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID501233495 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
303.99 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1208076-84-9 |
Source
|
| Record name | 4-Bromo-5-chloro-2-methylbenzenesulfonyl chloride | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1208076-84-9 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 4-Bromo-5-chloro-2-methylbenzenesulfonyl chloride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID501233495 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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